Cas no 53249-94-8 (Ethyl 3-(dimethylamino)-2-ethoxyacrylate)

• Product Name: Ethyl 3-(dimethylamino)-2-ethoxyacrylate
• CAS No: 53249-94-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5232258
• Update Time: 2025-05-24

Ethyl 3-(dimethylamino)-2-ethoxyacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)-2-ethoxyacrylate

• Inchi： 1S/C9H17NO3/c1-5-12-8(7-10(3)4)9(11)13-6-2/h7H,5-6H2,1-4H3
• InChI Key： KFSLSVXIYPPNDQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OCC)=CN(C)C

Additional information on Ethyl 3-(dimethylamino)-2-ethoxyacrylate

Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8): A Versatile Monomer in Modern Polymer Chemistry and Biomedical Applications

Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) is a significant monomer in the field of polymer chemistry, renowned for its unique structural and functional properties. This compound, characterized by its ethyl ester group and the presence of both dimethylamino and ethoxy functional groups, exhibits remarkable reactivity and adaptability in various chemical transformations. Its applications span across multiple domains, including advanced polymer synthesis, drug delivery systems, and biomedical materials, reflecting its versatility and importance in contemporary scientific research.

The chemical structure of Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) consists of an acrylate backbone, which is a well-known platform for polymerization reactions. The dimethylamino group (–N(CH₃)₂) introduces basicity and nucleophilicity, while the ethoxy group (–OCH₂CH₃) enhances solubility and reactivity in polar media. This combination makes the compound highly suitable for controlled radical polymerization techniques such as atom transfer radical polymerization (ATRP) and reversible addition–fragmentation chain transfer (RAFT) polymerization.

In recent years, Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) has gained attention in the development of advanced materials for biomedical applications. Its ability to form polymers with tailored properties has been leveraged in creating biodegradable scaffolds for tissue engineering. These scaffolds are essential for promoting cell adhesion, proliferation, and differentiation, making them valuable in regenerative medicine. Furthermore, the compound's compatibility with hydrophilic groups allows for the design of hydrogels with controlled swelling behavior, which is crucial for drug delivery systems.

The role of Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) in drug delivery systems is particularly noteworthy. Polymers synthesized from this monomer can encapsulate active pharmaceutical ingredients (APIs) and release them in a controlled manner, thereby improving therapeutic efficacy and reducing side effects. The basic nature of the dimethylamino group also facilitates interactions with pH-sensitive drugs, enabling site-specific release mechanisms. This feature is particularly relevant in oncology, where targeted drug delivery can enhance treatment outcomes while minimizing systemic toxicity.

Recent research has also explored the use of Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) in the development of smart polymers that respond to external stimuli such as temperature or light. These stimuli-responsive materials have potential applications in various fields, including robotics and environmental monitoring. For instance, polymers derived from this monomer can exhibit phase transitions at specific temperatures, leading to applications in thermal actuators and sensors.

The versatility of Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) extends to its use as a crosslinking agent in coatings and adhesives. The presence of reactive double bonds allows for rapid curing under appropriate conditions, resulting in high-performance materials with excellent mechanical properties. This application is particularly relevant in industrial settings where durability and chemical resistance are critical.

In conclusion, Ethyl 3-(dimethylamino)-2-ethoxyacrylate (CAS No. 53249-94-8) is a multifunctional monomer with broad applications across various scientific disciplines. Its unique structural features enable the synthesis of polymers with tailored properties for biomedical materials, drug delivery systems, stimuli-responsive materials, coatings, and adhesives. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern polymer chemistry.